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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzamide

CAS No.: 1243459-80-4

Cat. No.: B577629

Get Quote

2-Chloro-3-hydroxybenzamide is a substituted aromatic amide with significant potential as a

building block in medicinal chemistry and materials science. Its unique trifunctional substitution

pattern—a chloro group, a hydroxyl group, and a carboxamide on a benzene ring—offers

multiple reaction sites for the synthesis of complex molecules, including novel pharmaceutical

candidates and functional materials. The strategic placement of these groups influences the

molecule's electronic properties and reactivity, making it a valuable intermediate.

However, as with any novel or sparsely documented chemical compound, a thorough

understanding of its potential hazards is paramount for ensuring laboratory safety and

experimental integrity. This guide provides a comprehensive analysis based on data

extrapolated from structurally analogous compounds, offering a robust framework for risk

assessment and safe handling protocols. While a specific Safety Data Sheet (SDS) for 2-
Chloro-3-hydroxybenzamide is not readily available, this document synthesizes information

from related molecules to construct a detailed and cautionary safety profile.
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The anticipated properties of 2-Chloro-3-hydroxybenzamide are derived from analysis of its

core functional groups and the influence of its substituents.

Predicted Physicochemical Properties
A summary of expected physicochemical data, crucial for handling, storage, and experimental

design, is presented below. These values are estimated based on data from similar compounds

like 2-chlorobenzamide, 3-hydroxybenzamide, and other substituted benzamides.
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Property Predicted Value
Rationale & Key
Considerations

Molecular Formula C₇H₆ClNO₂
Derived from the chemical

structure.

Molecular Weight 171.58 g/mol

Calculated from the atomic

weights of the constituent

atoms.

Appearance
White to off-white crystalline

solid

Typical appearance for

benzamide derivatives.[1]

Melting Point
> 150 °C (Decomposition may

occur)

The presence of hydroxyl and

amide groups suggests strong

intermolecular hydrogen

bonding, leading to a relatively

high melting point compared to

non-hydroxylated analogs.[2]

Solubility

Sparingly soluble in water;

Soluble in alcohols, DMSO,

DMF

The polar hydroxyl and amide

groups confer some water

solubility, but the chlorinated

benzene ring reduces it. Good

solubility is expected in polar

organic solvents.[3]

Stability
Stable under normal laboratory

conditions.

Benzamide structures are

generally stable.[4] Avoid

strong oxidizing agents, strong

bases, and extreme

temperatures to prevent

decomposition.[5]

Toxicological Assessment: A Hazard-Based Analogy
Given the absence of specific toxicological data, a conservative approach is mandated. The

hazard profile is constructed by considering the individual and synergistic effects of the
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benzamide, chloro, and hydroxyl functionalities. The primary hazards are anticipated to be

acute oral toxicity and irritation to the skin, eyes, and respiratory tract.
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Hazard Class
GHS Classification
(Anticipated)

Basis for Classification &
Potential Health Effects

Acute Oral Toxicity
Category 4: Harmful if

swallowed (H302)

Benzamide itself is harmful if

swallowed, with an oral LD50

in rats reported around 1250

mg/kg for 2-chlorobenzamide.

[5][6] Ingestion may lead to

gastrointestinal distress.

Always use appropriate

containment and hygiene

measures.[1]

Skin Corrosion/Irritation
Category 2: Causes skin

irritation (H315)

Substituted benzamides and

phenols can be irritating to the

skin upon prolonged contact.

[7] It is crucial to prevent skin

exposure through the use of

appropriate gloves and

protective clothing.[8]

Serious Eye Damage/Irritation
Category 2A: Causes serious

eye irritation (H319)

As a fine powder, the

compound poses a significant

risk of mechanical and

chemical irritation to the eyes.

[7] Chemical safety goggles

are mandatory when handling

this substance.[6]

Specific Target Organ Toxicity

(Single Exposure)

Category 3: May cause

respiratory irritation (H335)

Inhalation of dust can irritate

the mucous membranes and

upper respiratory tract.[7] All

handling of the solid material

should be conducted in a well-

ventilated area or a chemical

fume hood to minimize dust

generation and inhalation.[9]

[10]
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Germ Cell Mutagenicity
Suspected of causing genetic

defects (H341) - Precautionary

Some benzamide derivatives

have been flagged for potential

mutagenicity.[9][10] While not

confirmed for this specific

molecule, this potential hazard

underscores the need for

stringent containment and PPE

to minimize exposure.

Section 2: Laboratory Handling, Risk Mitigation, and
Emergency Protocols
A proactive approach to safety is essential when working with 2-Chloro-3-hydroxybenzamide.

The following protocols are designed to create a self-validating system of safety, where

procedural steps inherently minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary defense against exposure is a combination of robust engineering controls and

appropriate PPE.

Ventilation: All weighing and transfer operations involving the solid compound must be

performed in a certified chemical fume hood to control dust.[11]

Eye Protection: Chemical safety goggles or a face shield are mandatory.[6]

Skin Protection: A standard laboratory coat must be worn.[11] Use nitrile gloves for incidental

contact. For prolonged handling or in case of a spill, heavier-duty gloves should be

considered. Always wash hands thoroughly after handling.[1][9]

Respiratory Protection: If a fume hood is not available or if significant dust is generated, a

NIOSH-approved respirator with a particulate filter (e.g., N95) is required.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhbDN2MHl2bnBlb3Q4dnA1anQ1cmNtc3E5bjdoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9EODUwXzU1LTIxLTBfQmVuemFtaWRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRDg1MF81NS0yMS0wX0JlbnphbWlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--0ed6e9bba8d17c7949044af34951493b660d280d/MetaSci_D850_55-21-0_Benzamide.pdf
https://dept.harpercollege.edu/chemistry/sds/Benzamide.pdf
https://www.benchchem.com/product/b577629/docs?utm_src=pdf-body#introduction-acknowledging-the-research-potential-and-inherent-risks
https://www.actylislab.com/msds/Benzamide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1570614&productDescription=2-CHLOROBENZAMIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.actylislab.com/msds/Benzamide.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-BENZAMIDE-CASNO-55-21-01800-EN.aspx
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhbDN2MHl2bnBlb3Q4dnA1anQ1cmNtc3E5bjdoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9EODUwXzU1LTIxLTBfQmVuemFtaWRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRDg1MF81NS0yMS0wX0JlbnphbWlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--0ed6e9bba8d17c7949044af34951493b660d280d/MetaSci_D850_55-21-0_Benzamide.pdf
https://www.actylislab.com/msds/Benzamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Handling Assessment

Handling Protocol

Assess Task & Potential for Exposure

Select Engineering Controls
(Fume Hood)

Select Appropriate PPE

Don PPE:
- Goggles
- Lab Coat
- Gloves

Perform Task in Fume Hood

Doff and Dispose of PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for selecting and using PPE.
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Storage and Incompatibility
Proper storage is critical to maintaining the compound's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[4][7] Keep away from sources of direct sunlight and moisture.[1][5]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases, which could lead to vigorous reactions or decomposition.[4][5]

Spill and Emergency First-Aid Procedures
Prompt and correct responses to accidents can significantly mitigate harm.
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Incident Type First-Aid Protocol Spill Cleanup Procedure

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids.[1][6] Seek

immediate medical attention.

N/A

Skin Contact

Remove contaminated

clothing. Immediately wash

affected area with soap and

plenty of water for at least 15

minutes.[4] If irritation persists,

seek medical attention.

N/A

Inhalation

Move the individual to fresh air.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen.[1] Seek

medical attention.

N/A

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. If the

person is conscious, give them

one or two glasses of water to

drink.[5] Call a poison control

center or seek immediate

medical attention.[1][6]

N/A
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Minor Spill

Evacuate unnecessary

personnel. Wearing full PPE,

carefully sweep or vacuum up

the solid material, avoiding

dust generation.[1][9] Place in

a sealed, labeled container for

disposal. Clean the spill area

with a wet cloth and

decontaminate.

Evacuate the area. Wearing

full PPE including respiratory

protection, carefully sweep up

the spilled material.[11] Place

into a suitable, labeled

container for chemical waste

disposal.[10] Prevent entry into

sewers or waterways.[4]

Ventilate the area and wash

the spill site.

Section 3: Synthesis and Reaction Workflow
Considerations
While the primary focus of this guide is safety, understanding the compound's synthetic context

is crucial for researchers. A plausible synthetic route involves the amidation of 2-chloro-3-

hydroxybenzoic acid.

Carboxylic Acid Activation

Amidation Reaction Workup & Purification

2-Chloro-3-hydroxybenzoic
Acid

React with SOCl₂ or
Oxalyl Chloride

Intermediate:
Acyl Chloride

Nucleophilic Acyl
Substitution

Slow Addition

Introduce Ammonia
(e.g., NH₄OH)

Purification
(Recrystallization) 2-Chloro-3-hydroxybenzamide

Click to download full resolution via product page

Caption: Plausible synthesis workflow for 2-Chloro-3-hydroxybenzamide.
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Activation Step: The conversion of the carboxylic acid to a more reactive species like an acyl

chloride is a standard procedure.[12] This step often involves reagents like thionyl chloride or

oxalyl chloride, which are themselves highly corrosive and toxic. This must be performed in a

fume hood with appropriate scrubbers.

Amidation: The reaction with an ammonia source is typically exothermic. Slow addition and

temperature control are crucial to prevent side reactions and ensure safety.

Workup and Purification: The final product isolation may involve filtration and

recrystallization. Care must be taken to handle the powdered product safely, as detailed in

Section 2.

Conclusion: A Framework for Responsible Research
2-Chloro-3-hydroxybenzamide presents opportunities for innovation in drug development and

chemical synthesis. This potential can only be realized through a commitment to the highest

standards of laboratory safety. By understanding the extrapolated hazards, implementing

robust engineering controls, consistently using appropriate personal protective equipment, and

being prepared for emergencies, researchers can confidently and responsibly explore the

applications of this versatile compound. This guide serves as a foundational document to be

integrated into your laboratory's specific risk assessments and standard operating procedures.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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